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Compound of Interest

Compound Name: Nitrobenzene-d5

Cat. No.: B032914 Get Quote

Introduction

Nitrobenzene-d5, the deuterated analog of nitrobenzene, serves as a critical internal and

surrogate standard in a variety of analytical applications, particularly in environmental

monitoring and mass spectrometry-based quantification. Its chemical and physical properties

closely mimic those of its non-deuterated counterpart, allowing for accurate correction of

variations that can occur during sample preparation, extraction, and analysis. This guide

provides an in-depth overview of the commercial availability of Nitrobenzene-d5, its technical

specifications, and detailed protocols for its use in quantitative analysis.

Commercial Suppliers and Availability
Nitrobenzene-d5 is readily available from a range of reputable chemical suppliers. The

compound is offered in various purities, quantities, and formulations to suit diverse research

and analytical needs. Below is a summary of prominent commercial suppliers and their typical

product offerings.
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Supplier
Product
Name/Number

Purity
(Isotopic)

Available
Formats

Key
Applications

Cambridge

Isotope

Laboratories, Inc.

DLM-294 ≥99 atom % D Neat

Environmental

Analysis, NMR

Solvents, Priority

Pollutants[1]

Sigma-Aldrich

(Merck)
151955 99.5 atom % D Neat (liquid)

NMR, Analytical

Standard[2]

Santa Cruz

Biotechnology,

Inc.

sc-225913 99.5 atom % D Neat Research[3]

LGC Standards DRE-C15557100 Not specified Neat

Food and

Environmental

Analysis[3]

Restek

Corporation
31044 Not specified

2000 µg/mL in

Methylene

Chloride

EPA Methods

Surrogate

Standard[4]

AccuStandard,

Inc.
M-625-13 Not specified

0.2 mg/mL in

CH2Cl2

Certified

Reference

Material[5]

ZeoTope 300734 99.5% D Neat

NMR Solvent,

Reference

Material, OLED

Industry[6]

Simson Pharma

Limited
- Not specified Neat

Pharmaceutical

Research

NSI Lab

Solutions
166 Not specified

2000 ug/mL in

Methylene

Chloride

Environmental

Reference

Materials

Crescent

Chemical Co Inc

DRE-C15557100 Not specified 1 g Phenol/Aromatic

Compounds

(Isotopic)
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(via Fisher

Scientific)

Amitychem - Not specified Not specified
Chemical

Synthesis

CRM

LABSTANDARD
- Not specified Neat

Analytical

Standard

Experimental Protocols: Use of Nitrobenzene-d5 as
a Surrogate Standard in EPA Method 625/8270
Nitrobenzene-d5 is frequently employed as a surrogate standard in the analysis of semi-

volatile organic compounds in environmental samples, such as wastewater, according to U.S.

Environmental Protection Agency (EPA) Methods 625 and 8270. Surrogates are compounds

added to a sample in a known amount before processing to monitor method performance for

each sample.

Objective:
To quantify semi-volatile organic compounds in a water sample using gas chromatography-

mass spectrometry (GC/MS) with Nitrobenzene-d5 as a surrogate standard to correct for

matrix effects and variations in extraction efficiency.

Materials and Reagents:
Nitrobenzene-d5 surrogate standard solution (e.g., 100 µg/mL in acetone)

Methylene chloride (pesticide grade or equivalent)

Sodium sulfate (anhydrous, granular)

Reagent water (interferent-free)

Sodium hydroxide solution (10 N)

Sulfuric acid (1+1)
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Sample containers (1 L glass)

Separatory funnel (2 L)

Concentrator apparatus (Kuderna-Danish)

Gas chromatograph with a mass spectrometer detector (GC/MS)

Procedure:
Sample Collection and Preparation:

Collect a 1-liter water sample in a glass container.

If residual chlorine is present, dechlorinate the sample by adding 80 mg of sodium

thiosulfate per liter.

Spike the sample with 1.00 mL of the 100 µg/mL Nitrobenzene-d5 surrogate standard

solution. This results in a concentration of 100 µg/L in the sample.

Extraction of Base/Neutral and Acid Fractions:

Pour the spiked sample into a 2 L separatory funnel.

Check the pH of the sample and adjust to >11 with 10 N sodium hydroxide solution.

Perform a liquid-liquid extraction by adding 60 mL of methylene chloride to the separatory

funnel and shaking vigorously for 1-2 minutes. Allow the layers to separate and drain the

methylene chloride (bottom layer) into a flask.

Repeat the extraction two more times with fresh 60 mL aliquots of methylene chloride,

combining the extracts.

Adjust the pH of the aqueous layer to <2 with sulfuric acid (1+1).

Perform a second series of three extractions with 60 mL aliquots of methylene chloride,

combining the acid extracts with the base/neutral extracts.

Drying and Concentration:
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Dry the combined extract by passing it through a drying column containing anhydrous

sodium sulfate.

Concentrate the dried extract to a final volume of 1 mL using a Kuderna-Danish

concentrator.

GC/MS Analysis:

Inject a 1-2 µL aliquot of the concentrated extract into the GC/MS system.

Acquire data in full scan or selected ion monitoring (SIM) mode. The mass spectrum of

Nitrobenzene-d5 will show a molecular ion (m/z 128) and characteristic fragment ions,

which are shifted by +5 amu compared to unlabeled nitrobenzene.

Data Analysis and Quantification:

Calculate the recovery of the Nitrobenzene-d5 surrogate standard using the following

formula:

% Recovery = (Measured Concentration / Spiked Concentration) x 100

The recovery of the surrogate is used to assess the performance of the method for that

specific sample. If the recovery is within the acceptable limits (typically 70-130%, but

method-specific), the results for the target analytes are considered valid.

Quantify the target analytes using the internal standard method, where the response of

each analyte is compared to the response of a co-eluting internal standard (different from

the surrogate). The surrogate recovery data provides confidence in the accuracy of these

quantitative results.

Visualizations
Experimental Workflow for Surrogate Standard Use
The following diagram illustrates the typical workflow for using Nitrobenzene-d5 as a surrogate

standard in an environmental sample analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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